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Compound of Interest

Compound Name: Terbium carbonate

Cat. No.: B1605804 Get Quote

CAS Number: 100587-96-0

This technical guide provides an in-depth overview of terbium (III) carbonate hydrate, a key

inorganic compound in advanced materials science and biomedical research. Aimed at

researchers, scientists, and professionals in drug development, this document details the

compound's chemical and physical properties, synthesis and analysis protocols, and its

burgeoning applications, particularly in the realm of bioimaging and as a precursor for

functional nanoparticles.

Chemical and Physical Properties
Terbium (III) carbonate hydrate is a white, solid compound that is insoluble in water. It is a

hydrated salt, with a variable number of water molecules in its structure. The compound is

primarily utilized as a high-purity source of terbium for various applications and can be readily

converted to other terbium compounds, such as the oxide, through calcination.
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Property Value Reference

CAS Number 100587-96-0 [1][2][3][4]

Molecular Formula Tb₂(CO₃)₃·xH₂O [1][2]

Anhydrous Molecular Weight 497.88 g/mol [1][2]

EC Number 228-002-9

MDL Number MFCD00149234

Purity (Metals Basis) ≥ 99.9% [1]

Typical Impurity Profile (99.9% Purity)
The following table summarizes the typical levels of metallic impurities found in a 99.9% pure

sample of terbium (III) carbonate hydrate, as determined by Inductively Coupled Plasma (ICP)

analysis.
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Element
Concentration
(ppm)

Element
Concentration
(ppm)

Gd 200 Fe 10

Dy 200 Ni 7

Y 70 Sm 5

Ca 70 Er 6

Si 20 Ho 10

Na < 1 La < 1

Mg < 1 Ce < 1

Al 1 Pr < 1

K 1 Nd < 1

Ti 1 Eu < 1

V < 1 Tm < 1

Cr < 1 Yb < 1

Mn 2 Lu < 1

Co < 1 Pb < 1

Cu < 1 Th < 0.4

Zn 2 U < 0.4

Bi < 1

ngcontent-ng-c4139270029="" class="ng-star-inserted">

Source: Thermo Fisher Scientific, Certificate of Analysis
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Experimental Protocols
Synthesis of Terbium (III) Carbonate Nanoparticles
This protocol describes a precipitation method for the synthesis of terbium (III) carbonate

nanoparticles.

Materials:

Terbium (III) nitrate pentahydrate (Tb(NO₃)₃·5H₂O)

Sodium carbonate (Na₂CO₃)

Deionized water

Procedure:

Prepare a solution of terbium (III) nitrate in deionized water.

Prepare a separate solution of sodium carbonate in deionized water.

Under vigorous stirring, add the sodium carbonate solution dropwise to the terbium (III)

nitrate solution.

A white precipitate of terbium (III) carbonate hydrate will form immediately.

Continue stirring the mixture for a predetermined time to ensure complete reaction and

control particle size.

Collect the precipitate by centrifugation or filtration.

Wash the precipitate multiple times with deionized water to remove any unreacted

precursors and byproducts.

Dry the resulting terbium (III) carbonate nanoparticles in an oven at a low temperature (e.g.,

60-80 °C) to remove excess water.

Thermal Decomposition to Terbium Oxide Nanoparticles
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Terbium (III) carbonate hydrate can be thermally decomposed to produce terbium oxide

nanoparticles, which are often the desired material for many applications. This process is

typically monitored using thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC).

General Procedure:

Place a known amount of the dried terbium (III) carbonate hydrate powder into a crucible

suitable for high-temperature applications.

Heat the sample in a furnace or TGA instrument under a controlled atmosphere (e.g., air or

an inert gas like argon).

The decomposition generally proceeds in stages:

Dehydration: Loss of water molecules, typically occurring at temperatures up to around

230°C.[5]

Decarbonation: Decomposition of the carbonate to form terbium oxide. This process starts

at temperatures above 300°C and can continue up to 1000°C for complete conversion.[5]

The final product is terbium (III,IV) oxide (Tb₄O₇), a dark brown to black powder.[6]

TGA/DSC Profile of a Mixed Rare Earth Carbonate: A study on mixed rare earth carbonates

showed a strong endothermic peak around 70°C due to the evaporation of adsorbed water. The

decomposition of the carbonate started after 300°C, with significant weight loss occurring up to

1000°C.[5] Complete conversion to oxides was achieved by holding the temperature at 850°C

for one hour.[5]
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Thermal Decomposition Pathway of Terbium (III) Carbonate Hydrate.

Surface Functionalization of Terbium Oxide
Nanoparticles for Bioimaging
This is a general protocol for the surface functionalization of terbium oxide nanoparticles to

render them suitable for biological applications such as bioimaging.

Materials:

Terbium oxide (Tb₄O₇) nanoparticles

A coating agent (e.g., polyethylene glycol [PEG]-derived ligand)[7]

Appropriate solvents (e.g., chloroform, toluene, acetone, water)[7]

A base (e.g., triethylamine)[7]

Procedure:

Disperse the terbium oxide nanoparticles in a suitable organic solvent.

Add a solution of the PEG-derived ligand and a small amount of base to the nanoparticle

dispersion.
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Shake the mixture gently to facilitate the coating of the nanoparticles.

Dilute the mixture with additional solvents and water.

Separate the aqueous layer containing the now water-soluble, functionalized nanoparticles.

Remove any remaining organic solvents, for example, by using a rotary evaporator.

The resulting PEGylated terbium oxide nanoparticles will have improved colloidal stability in

physiological media, making them suitable for in vivo applications.[7]

Applications in Drug Development and Research
The unique luminescent properties of terbium make it a valuable tool in biomedical research,

particularly in the development of probes for bioimaging.

Luminescence Mechanism: The "Antenna Effect"
Terbium (III) ions themselves are poor absorbers of light. To achieve the bright green

luminescence characteristic of terbium, they are often complexed with organic molecules

known as "antennas" or "sensitizers". This process, known as the "antenna effect," is crucial for

their application in bioimaging.

The mechanism involves the following steps:

Excitation: The organic antenna molecule absorbs incident light (typically UV) and is excited

to a higher energy state.

Intersystem Crossing: The excited antenna molecule undergoes intersystem crossing to a

triplet state.

Energy Transfer: The energy from the triplet state of the antenna is transferred to the terbium

(III) ion, exciting it.

Emission: The excited terbium (III) ion relaxes to its ground state by emitting a photon,

resulting in its characteristic green luminescence.
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The "Antenna Effect" for Terbium (III) Luminescence.

Bioimaging and Theranostics
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Terbium-based nanoparticles are increasingly being explored for theranostics, an approach that

combines therapy and diagnostics. Their strong luminescence allows for their use in various

imaging modalities, including fluorescence imaging.[8] Furthermore, these nanoparticles can

be functionalized to specifically target diseased tissues, such as tumors, for both imaging and

targeted drug delivery. The antimicrobial properties of terbium nanoparticles are also under

investigation.

Experimental Workflow for Bioimaging Probe
Development
The development of a terbium-based bioimaging probe from terbium (III) carbonate hydrate

follows a logical progression from basic material synthesis to a functional biological tool.
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Workflow for Developing a Bioimaging Probe from Terbium (III) Carbonate Hydrate.

Safety and Handling
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Terbium (III) carbonate hydrate is a hygroscopic solid. It should be handled in a well-ventilated

area, and personal protective equipment, including gloves and safety glasses, should be worn.

Care should be taken to avoid the formation of dust. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of terbium (III) carbonate hydrate

for its application in research and development. Its role as a versatile precursor for functional

nanomaterials positions it as a compound of significant interest for future innovations in

materials science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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